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Abstract
This technical guide provides a comprehensive examination of the molecular structure of

trinuclear rhodium(III) acetate, formally known as hexa(µ-acetato)-µ₃-oxo-triaqua-trirhodium(III)

acetate, [Rh₃(µ₃-O)(µ-CH₃COO)₆(H₂O)₃]⁺[CH₃COO]⁻. This complex is a member of the well-

established class of µ₃-oxo-centered trinuclear metal carboxylates, which are of significant

interest for their catalytic, magnetic, and biomedical properties. While often overshadowed by

its extensively studied dimeric Rh(II) counterpart, the trinuclear Rh(III) cluster possesses a

unique architecture and electronic structure that warrants detailed investigation. This document

synthesizes data from spectroscopic, electrochemical, and structural studies to offer a detailed

portrait of its molecular framework, bonding characteristics, and key characterization protocols.

Introduction: Beyond the Dimer
Rhodium acetate complexes are renowned catalysts in organic synthesis and have shown

promise in medicinal chemistry.[1][2] The most common of these is the dirhodium(II)
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tetraacetate paddlewheel complex, Rh₂(OAc)₄. However, rhodium can also form a stable, oxo-

centered trinuclear cluster in its +3 oxidation state.[3] The core of this complex, [Rh₃O(OAc)₆]⁺,

features three Rh(III) ions arranged in an equilateral triangle around a central oxygen atom.[4]

This arrangement imparts distinct electronic and reactive properties compared to the dirhodium

species, making it a valuable, albeit less-explored, molecular entity. Understanding its precise

structure is paramount for professionals seeking to harness its potential in catalysis and drug

design.

The Molecular Architecture
The fundamental structure of trinuclear rhodium(III) acetate is analogous to other "basic

carboxylate" clusters of trivalent metals like iron, chromium, and manganese.[5][6] The key

architectural components are detailed below.

The [Rh₃(µ₃-O)]⁷⁺ Core
At the heart of the molecule lies a planar unit consisting of three rhodium(III) ions at the vertices

of a triangle, with a single oxygen atom at its center. This central oxygen is termed a "µ₃-oxo"

bridge as it is covalently bonded to all three rhodium atoms. This robust, symmetrical core is

the defining feature of the complex.

Bridging Acetate Ligands
The "edges" of the rhodium triangle are spanned by six acetate (CH₃COO⁻) ligands. Each pair

of rhodium atoms is bridged by two acetate groups, with one oxygen atom from each acetate

coordinating to each of the two rhodium centers. This arrangement provides further stability to

the trinuclear framework.

Axial Ligands
Each rhodium(III) ion is six-coordinate, achieving a distorted octahedral geometry. The

coordination sphere of each rhodium is completed by an axial ligand, which is typically a water

molecule in the parent complex, [Rh₃(µ₃-O)(µ-CH₃COO)₆(H₂O)₃]⁺. These axial water molecules

are labile and can be substituted by other Lewis bases, such as pyridines or imidazoles,

allowing for the tuning of the complex's electronic and steric properties.[3]

A visual representation of this core structure is provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.researchgate.net/publication/273491166_Spectroelectrochemical_Study_of_some_m3-Oxo-m-acetato_Trinuclear_RhodiumIII_and_IridiumIII_Complexes
https://linkinghub.elsevier.com/retrieve/pii/S0926204007000525
https://www.semanticscholar.org/paper/Synthesis-and-Structure-of-Trinuclear-Iron-Acetate-Turt%C3%A9-Shova/2c811326d819c794e6c66965db6229a9ef092088
https://www.researchgate.net/publication/257844419_Synthesis_and_structure_of_Cr3OCH3COO6H2O3UO2_CH3COO3_3H2O
https://www.researchgate.net/publication/273491166_Spectroelectrochemical_Study_of_some_m3-Oxo-m-acetato_Trinuclear_RhodiumIII_and_IridiumIII_Complexes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8721417?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Six Bridging Acetate Ligands

Three Axial Ligands (e.g., H₂O)

Rh

Rh

L

Rh

L L

O

OAc OAc

OAc OAc

OAcOAc

Click to download full resolution via product page

Caption: Molecular core of trinuclear rhodium(III) acetate.

Synthesis and Characterization
The synthesis and characterization of these complexes require specific protocols to ensure the

formation of the trinuclear structure and verify its integrity.

Synthetic Protocol
A general, two-step method adapted from patent literature provides a reliable route to the

trinuclear rhodium(III) acetate product.[4][7] This approach avoids the formation of the more

common Rh(II) dimer.

Step 1: Preparation of Rhodium(III) Hydroxide
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Dissolve rhodium(III) chloride trihydrate (RhCl₃·3H₂O) in distilled water (e.g., 1 g in 5 mL).

Slowly add a stoichiometric amount of sodium bicarbonate (NaHCO₃) solution under

continuous stirring at approximately 50°C.

Stir the resulting mixture for 1-2 hours. A yellow solid of rhodium hydroxide (Rh(OH)₃) will

precipitate.

Filter the solid, wash thoroughly with distilled water until chloride ions are no longer detected

in the washings (tested with AgNO₃), and dry the solid.

Step 2: Formation of the Trinuclear Acetate Complex

Add the dried rhodium hydroxide solid to glacial acetic acid (using a 2-3 fold stoichiometric

excess of acetic acid).

Stir and heat the mixture at approximately 80°C for 2-4 hours.

Filter the hot solution to remove any unreacted solid.

Concentrate the filtrate by evaporation under reduced pressure and dry the resulting red-

brown powder to yield the trinuclear rhodium(III) acetate product.[7]

Causality Note: The initial formation of rhodium hydroxide is a crucial step. Reacting RhCl₃

directly with acetate in a reducing solvent like ethanol often leads to the formation of the Rh(II)

dimer. By first forming the stable Rh(III) hydroxide, the +3 oxidation state is maintained during

the subsequent reaction with acetic acid.

Spectroscopic Characterization
Spectroscopic methods are essential for confirming the structure and purity of the complex.
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Technique Observation Interpretation Reference

¹H NMR (in CD₃CN)

A sharp singlet for the

18 methyl protons of

the six equivalent

acetate ligands (e.g.,

δ ≈ 2.1-2.2 ppm for

pyridine or imidazole

derivatives).

Resonances for axial

ligands are also

observed.

The magnetic

equivalence of the six

acetate groups

supports the high

symmetry (D₃h or

C₃v) of the

[Rh₃O(OAc)₆]⁺ core.

[3]

IR (KBr Pellet)

Strong absorption

bands corresponding

to the asymmetric

(νₐₛ) and symmetric

(νₛ) stretching of the

carboxylate groups,

typically around 1610

cm⁻¹ and 1425 cm⁻¹,

respectively.

The energy difference

(Δν = νₐₛ - νₛ) is

characteristic of a

bridging carboxylate

coordination mode,

which is a key feature

of the molecular

structure.

[3][7]

UV-Vis (in CH₃CN)

The Rh₃(III,III,III) state

shows no strong

absorption bands in

the visible region.

The d-d transitions for

the low-spin d⁶ Rh(III)

centers are expected

to be weak and occur

at higher energies.

The absence of visible

color is consistent with

this electronic

configuration.

[3]

Mass Spectrometry ESI-MS in the positive

mode often shows a

peak corresponding to

the loss of one

acetate ligand from

the cationic cluster,

This fragmentation

pattern helps to

confirm the mass of

the core trinuclear

cation.

[7]
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i.e.,

{[Rh₃O(OAc)₅(H₂O)₃]⁺

}.

Electronic Structure and Redox Properties
Bonding and Electronic Configuration
Each Rh(III) center in the complex has a low-spin d⁶ electronic configuration. The key bonding

interactions involve the overlap of rhodium d-orbitals with the p-orbitals of the central µ₃-oxo

ligand and the acetate oxygen atoms.[3] Theoretical studies suggest that the highest occupied

molecular orbital (HOMO) is an anti-bonding orbital resulting from the interaction between the

metal dπ and the central oxygen pπ orbitals.[3]

Electrochemical Behavior
Cyclic voltammetry reveals important information about the electronic nature of the trinuclear

core. The complexes typically display a chemically reversible, one-electron oxidation wave in

the range of +1.1 to +1.3 V (vs. Ag/AgCl in acetonitrile).[3]

Rh₃(III,III,III) ⇌ Rh₃(III,III,IV) + e⁻

This oxidation corresponds to the removal of an electron from the aforementioned HOMO,

generating a stable mixed-valence species.[3] The resulting Rh₃(III,III,IV) state is characterized

by the appearance of a new, broad absorption band in the near-infrared region (around 700

nm), which is a hallmark of this oxidized form.[3] The ability to reversibly access this mixed-

valence state is a key feature that may be exploited in catalytic cycles or for the development of

redox-active materials.

Conclusion and Future Outlook
The trinuclear rhodium(III) acetate complex presents a fascinating molecular architecture with a

stable µ₃-oxo-centered core. Its well-defined symmetrical structure, coupled with its accessible

redox chemistry, makes it a compelling target for further investigation. For researchers in

catalysis, the presence of three proximate, yet electronically distinct, metal centers offers

opportunities for cooperative multi-metallic catalysis. For drug development professionals, the

stable Rh(III) core provides a robust scaffold for designing therapeutic agents, leveraging the
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known biological activities of rhodium compounds.[2] Further exploration, including detailed

single-crystal X-ray diffraction studies of the parent aquo complex and kinetic analysis of its

catalytic activity, will undoubtedly unlock new applications for this remarkable molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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